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Compound of Interest

Compound Name: 4-Amino-2-methylpyridine

Cat. No.: B029970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 2-methylpyridin-4-

amine, commonly known as 4-Amino-2-picoline. It serves as a critical intermediate in the

synthesis of pharmaceuticals and other specialty chemicals. This guide details its chemical

properties, established synthesis protocols, and its applications, particularly within the field of

drug discovery and development. All quantitative data is presented in structured tables, and

key experimental and logical workflows are visualized using diagrams to facilitate

understanding.

Nomenclature and Chemical Identity
The IUPAC name for the compound commonly referred to as 4-Amino-2-picoline is 2-

methylpyridin-4-amine[1][2]. It is a substituted pyridine derivative, a class of heterocyclic

compounds widely utilized as scaffolds in medicinal chemistry.

Table 1: Chemical Identifiers and Synonyms
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Identifier Value

IUPAC Name 2-methylpyridin-4-amine[2]

Common Name 4-Amino-2-picoline[3][4]

CAS Number 18437-58-6[1][3]

Molecular Formula C₆H₈N₂[2][5][6][7]

Synonyms
4-Amino-2-methylpyridine, 2-methylypyridin-4-

amine[1][4]

Physicochemical Properties
2-methylpyridin-4-amine is typically a light yellow crystalline solid or powder at room

temperature[1][5]. Its properties make it a versatile reagent in various organic synthesis

applications.

Table 2: Physicochemical Data for 2-Methylpyridin-4-amine

Property Value

Molecular Weight 108.14 g/mol [2][6][7]

Appearance Light yellow crystal or powder[1][4][5]

Melting Point 93-97 °C[1]

Boiling Point
247.4 °C @ 760 mmHg, 143 °C @ 9 mmHg[1]

[3]

Density 1.068 g/cm³[1]

Flash Point 126.9 °C[1]

Solubility Soluble in methanol[1][3]
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Several methods for the synthesis of 2-methylpyridin-4-amine have been established. The most

common approaches involve the reduction of a nitro-substituted pyridine precursor.

Protocol 1: Reduction of 2-Methyl-4-nitropyridine-N-
oxide
This method employs a classical reduction using iron in an acidic medium.

Methodology:

Combine 2-methyl-4-nitropyridine-N-oxide (1 equivalent) and iron powder (10 equivalents) in

acetic acid.

Heat the mixture to 70 °C and maintain mechanical stirring for 3 hours.[3]

After the reaction is complete, cool the mixture to room temperature.

Concentrate the mixture under vacuum to remove the acetic acid.

Adjust the pH of the residue to >10 using aqueous sodium hydroxide.

Perform a continuous liquid-liquid extraction with chloroform for 12 hours.

Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under

vacuum to yield the final product, 2-methylpyridin-4-amine.[3]
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Caption: Workflow for Synthesis Protocol 1.
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Protocol 2: Catalytic Hydrogenation of 2-Methyl-4-
nitropyridine
This process utilizes palladium on carbon as a catalyst for the hydrogenation of the nitro group.

Methodology:

Dissolve 2-methyl-4-nitropyridine (1 equivalent) in a methanol solution.

Add 10% Palladium on Carbon (Pd/C) catalyst (approx. 0.007 equivalents by weight).[5]

Transfer the mixture to a high-pressure kettle.

Pressurize the vessel with hydrogen gas to 0.5 MPa.[5]

Heat the reaction to 20 °C and maintain for 15 hours.[5]

Monitor the reaction to completion using thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter through diatomaceous

earth to remove the Pd/C catalyst.

Concentrate the filtrate under vacuum to obtain 2-methylpyridin-4-amine with a reported yield

of 94%.[5]
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Caption: Workflow for Synthesis Protocol 2.

Applications in Research and Drug Development
2-methylpyridin-4-amine serves as a crucial building block in organic and medicinal chemistry.

[1][5] The aminopyridine scaffold is a privileged structure in drug discovery, appearing in

molecules with a wide range of biological activities. Analogous structures, such as 4-

aminoquinolines and other aminopyridine derivatives, are known to exhibit antimalarial,

anticancer, anti-inflammatory, and antiviral properties.[8]
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Derivatives of aminopyridine are key intermediates in the synthesis of compounds for treating

neurological disorders and are also used in the development of agrochemicals and dyes.[9][10]

The primary utility of 2-methylpyridin-4-amine is as a starting material for creating more

complex molecules for high-throughput screening and lead optimization in the drug discovery

pipeline.
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Caption: Role of intermediates in the drug discovery process.

Safety and Handling
2-methylpyridin-4-amine is classified as harmful and requires careful handling in a laboratory

setting. Appropriate personal protective equipment (PPE) should be used at all times.

Table 3: Hazard and Safety Information
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Identifier Code Description

GHS Symbol GHS05, GHS07[1] Corrosive, Harmful/Irritant

Signal Word Danger[1]

Hazard Codes Xn, Xi, T[1] Harmful, Irritant, Toxic

Hazard Statements H302 Harmful if swallowed.[1][4]

H315 Causes skin irritation.[1]

H318
Causes serious eye damage.

[1]

H335
May cause respiratory

irritation.[1]

Precautionary Statements
P261, P280,

P305+P351+P338[1]

Avoid breathing dust, wear

protective equipment, IF IN

EYES: Rinse cautiously with

water.

Always consult the material safety data sheet (MSDS) before handling this chemical. Store in a

refrigerator.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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